Cortolone
Cortolone
Cortolone, also known as 20alpha-cortolone, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Cortolone is considered to be a practically insoluble (in water) and relatively neutral molecule. Cortolone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortolone is primarily located in the membrane (predicted from logP) and cytoplasm.
Cortolone is a 21-hydroxy steroid.
Cortolone is a 21-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
516-42-7
VCID:
VC21174005
InChI:
InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17+,18-,19+,20+,21+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O
Molecular Formula:
C21H34O5
Molecular Weight:
366.5 g/mol
Cortolone
CAS No.: 516-42-7
Cat. No.: VC21174005
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cortolone, also known as 20alpha-cortolone, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Cortolone is considered to be a practically insoluble (in water) and relatively neutral molecule. Cortolone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortolone is primarily located in the membrane (predicted from logP) and cytoplasm. Cortolone is a 21-hydroxy steroid. |
|---|---|
| CAS No. | 516-42-7 |
| Molecular Formula | C21H34O5 |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | (3R,5R,8S,9S,10S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-3,17-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one |
| Standard InChI | InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17+,18-,19+,20+,21+/m1/s1 |
| Standard InChI Key | JXCOSKURGJMQSG-AZQJGLEESA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4([C@H](CO)O)O)C)O |
| SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O |
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